1-Naphthalenecarbonitrile, 4-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-

• CAS RN: 664362-65-6
• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol
• IUPAC Name: 4-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)naphthalene-1-carbonitrile
• InChI: InChI=1S/C18H18N2O2/c19-13-14-5-6-17(16-4-2-1-3-15(14)16)20-9-7-18(8-10-20)21-11-12-22-18/h1-6H,7-12H2
• InChI Key: IMNRZUJBZQHXQI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12OCCO2)C3=CC=C(C4=CC=CC=C43)C#N

Description

1-Naphthalenecarbonitrile, 4-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)- is a useful research compound. Its molecular formula is C18H18N2O2 and its molecular weight is 294.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.4-dioxa-8-azaspiro[4.5]decane (332 mg, 2.32 mmol) was added to a solution of 1-cyano-1-fluoronaphthalene (120 mg, 0.70 mmol) in anhydrous THF (1 mL). After 48 hours stirring at rt the mixture was partitioned between ethyl acetate and water. The organic layer was dried over sodium sulfate, filtered and evaporated to dryness. The residue was washed with a mixture of ethyl acetate and n-heptane (50:50). Purification by silica gel column chromatography, eluting with 5% methanol in dichloromethane afforded the desired compound (126 mg, 43%). The compound was converted to the corresponding hydrochloride salt as described above.